4-fluoro-N-methyl-2-(trifluoromethyl)benzamide

• IUPAC Name: 4-fluoro-N-methyl-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C9H7F4NO/c1-14-8(15)6-3-2-5(10)4-7(6)9(11,12)13/h2-4H,1H3,(H,14,15)
• InChI Key: KFYKDCVNRDXILZ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=C(C=C1)F)C(F)(F)F
• Molecular Formula: C9H7F4NO
• Molecular Weight: 221.15 g/mol

Description

4-fluoro-N-methyl-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C9H7F4NO and its molecular weight is 221.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antimicrobial Activity : Fluoro and trifluoromethyl derivatives, including compounds similar to 4-fluoro-N-methyl-2-(trifluoromethyl)benzamide, have shown high activity against fungi and Gram-positive microorganisms. Some derivatives also displayed activity against Gram-negative strains (Carmellino et al., 1994).

• Palladium-Catalyzed Arylations : The influence of fluoro-substituents on benzamides, like 4-fluoro-N-methyl-2-(trifluoromethyl)benzamide, in palladium-catalyzed direct arylations has been studied. These compounds show regioselective arylations at ortho-positions of the fluoro substituents (Laidaoui et al., 2016).

• Molecular Imaging in Alzheimer's Disease : A derivative of 4-fluoro-N-methyl-2-(trifluoromethyl)benzamide, used as a molecular imaging probe, has been applied in positron emission tomography (PET) for quantification of serotonin 1A receptor densities in the brains of Alzheimer's disease patients (Kepe et al., 2006).

• Crystal Structure Analysis : The crystal structures of various N-[2-(trifluoromethyl)phenyl]benzamides, including those structurally related to 4-fluoro-N-methyl-2-(trifluoromethyl)benzamide, have been reported, contributing to a better understanding of their molecular conformations (Suchetan et al., 2016).

• Pharmacokinetics of Novel Inhibitors : Studies on the pharmacokinetics of compounds similar to 4-fluoro-N-methyl-2-(trifluoromethyl)benzamide, such as anaplastic lymphoma kinase inhibitors, have been conducted. These studies help in understanding the metabolic pathways and potential therapeutic applications of these compounds (Teffera et al., 2013).

• Synthesis and Evaluation of Derivatives : Research has been conducted on synthesizing and evaluating derivatives of 4-fluoro-N-methyl-2-(trifluoromethyl)benzamide, which hold potential as anticancer agents. The study of their synthesis, characterization, and biological evaluation contributes significantly to the development of new therapeutics (Vallri et al., 2020).

Synthesis routes and methods

Procedure details

DMF (3 drops) and oxalyl chloride (2.55 ml) were added to a mixture of 4-fluoro-2-(trifluoromethyl)benzoic acid (5.50 g) and dichloromethane (50 ml), followed by stirring at room temperature for 3 hours. The reaction solution was added dropwise to a 2M methylamine-THF solution (17.3 ml) and a solution of triethylamine (5.55 ml) in dichloromethane (50 ml) under ice cooling, followed by stirring for 30 minutes and concentration under reduced pressure, addition of water and extraction with ethyl acetate. The organic layer was washed with water, saturated aqueous sodium bicarbonate solution and then saturated brine in this order, and dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The residue was washed with diisopropylether to obtain 4-fluoro-N-methyl-2-(trifluoromethyl)benzamide (4.37 g) as a white solid.